Cas no 500564-08-9 ((2-Chloro-4-nitrophenyl)methanamine)

• Product Name: (2-Chloro-4-nitrophenyl)methanamine
• CAS No: 500564-08-9
• MF: C₇H₇ClN₂O₂
• MW: 186.595680475235
• CID: 4672464
• PubChem ID: 421039
• Update Time: 2025-06-29

(2-Chloro-4-nitrophenyl)methanamine Chemical and Physical Properties

Names and Identifiers

• (2-chloro-4-nitrophenyl)methanamine
• 2-chloro-4-nitrobenzylamine
• Benzenemethanamine, 2-chloro-4-nitro-
• (2-Chloro-4-nitrophenyl)methanamine

• Inchi： 1S/C7H7ClN2O2/c8-7-3-6(10(11)12)2-1-5(7)4-9/h1-3H,4,9H2
• InChI Key： YUXZHHWWQGOPBX-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1CN)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 171
• XLogP3: 1.5
• Topological Polar Surface Area: 71.8

Additional information on (2-Chloro-4-nitrophenyl)methanamine

Introduction to (2-Chloro-4-nitrophenyl)methanamine and Its Significance in Modern Chemical Research

Chemical compounds play a pivotal role in the advancement of pharmaceuticals, agrochemicals, and materials science. Among these, (2-Chloro-4-nitrophenyl)methanamine (CAS No. 500564-08-9) stands out as a versatile intermediate with significant applications in synthetic chemistry and drug development. This compound, characterized by its specific structural motifs, has garnered attention due to its utility in constructing more complex molecules. The nucleophilic aromatic substitution properties of this amine derivative make it particularly valuable in the synthesis of heterocyclic compounds, which are widely used in medicinal chemistry.

In recent years, the demand for innovative chemical entities has surged, driven by the need for more effective and targeted therapeutic agents. (2-Chloro-4-nitrophenyl)methanamine has been extensively studied for its potential in developing pharmaceutical intermediates. Its molecular framework, featuring both chloro and nitro substituents, provides a rich platform for further functionalization. These substituents are strategically positioned to undergo various chemical transformations, enabling the synthesis of a wide array of derivatives with distinct biological activities.

The compound's relevance is further underscored by its role in the synthesis of bioactive molecules. For instance, researchers have leveraged (2-Chloro-4-nitrophenyl)methanamine to develop novel antimicrobial agents and anticancer drugs. The nitro group, in particular, is known for its ability to enhance binding affinity to biological targets, making it a crucial feature in drug design. Additionally, the chloro substituent allows for further modifications via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are essential for constructing complex organic architectures.

Recent advancements in synthetic methodologies have expanded the utility of (2-Chloro-4-nitrophenyl)methanamine. For example, catalytic hydrogenation of the nitro group can yield corresponding amines, which can then be further functionalized. This transformation is particularly useful in producing pharmaceutical intermediates with enhanced solubility and bioavailability. Moreover, the compound's stability under various reaction conditions makes it a preferred choice for multi-step syntheses involving harsh reagents or high temperatures.

The pharmaceutical industry has also been keen on exploring the potential of (2-Chloro-4-nitrophenyl)methanamine as a building block for neurological drugs. The structural features of this compound allow it to interact with specific receptors and enzymes involved in neurological disorders. Preliminary studies have suggested that derivatives of this amine exhibit promising effects on central nervous system (CNS) pharmacology, including potential applications in treating conditions such as neurodegenerative diseases and mental health disorders.

In conclusion, (2-Chloro-4-nitrophenyl)methanamine (CAS No. 500564-08-9) is a multifaceted compound with significant implications in modern chemical research. Its unique structural attributes and reactivity profile make it an invaluable tool for synthesizing complex molecules with diverse applications. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, solidifying its place as a cornerstone in the development of next-generation pharmaceuticals and materials.